Cas no 724707-85-1 (Methanesulfonic acid, 1,1,1-trifluoro-, 3,4-dihydro-7-methoxy-1-naphthalenyl ester)

• Product Name: Methanesulfonic acid, 1,1,1-trifluoro-, 3,4-dihydro-7-methoxy-1-naphthalenyl ester
• CAS No: 724707-85-1
• MF: C₁₂H₁₁F₃O₄S
• MW: 308.273553133011
• MDL: MFCD31731293
• CID: 4513738
• PubChem ID: 11243752
• Update Time: 2025-07-25

Methanesulfonic acid, 1,1,1-trifluoro-, 3,4-dihydro-7-methoxy-1-naphthalenyl ester Chemical and Physical Properties

Names and Identifiers

• Methanesulfonic acid, 1,1,1-trifluoro-, 3,4-dihydro-7-methoxy-1-naphthalenyl ester
• 7-Methoxy-3,4-dihydronaphthalen-1-yl trifluoromethanesulfonate
• D73763
• SCHEMBL5847372
• Trifluoromethanesulfonic acid 7-methoxy-3,4-dihydronaphthalen-1-yl ester
• NFDMYSLNTNONFR-UHFFFAOYSA-N
• 724707-85-1
• CS-0069183
• HS-5291
• DB-087841
• (7-methoxy-3,4-dihydronaphthalen-1-yl) trifluoromethanesulfonate

• MDL： MFCD31731293
• Inchi： 1S/C12H11F3O4S/c1-18-9-6-5-8-3-2-4-11(10(8)7-9)19-20(16,17)12(13,14)15/h4-7H,2-3H2,1H3
• InChI Key： NFDMYSLNTNONFR-UHFFFAOYSA-N
• SMILES： C(F)(F)(F)S(OC1C2=C(C=CC(OC)=C2)CCC=1)(=O)=O

Computed Properties

• Exact Mass: 308.03301449Da
• Monoisotopic Mass: 308.03301449Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 478
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 61Ų

Additional information on Methanesulfonic acid, 1,1,1-trifluoro-, 3,4-dihydro-7-methoxy-1-naphthalenyl ester

Recent Advances in the Study of Methanesulfonic Acid, 1,1,1-Trifluoro-, 3,4-Dihydro-7-Methoxy-1-Naphthalenyl Ester (CAS: 724707-85-1)

The compound Methanesulfonic acid, 1,1,1-trifluoro-, 3,4-dihydro-7-methoxy-1-naphthalenyl ester (CAS: 724707-85-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique trifluoromethanesulfonate (triflate) ester group and naphthalene backbone, has shown promising potential in various applications, including drug synthesis, catalysis, and material science. Recent studies have focused on elucidating its chemical properties, biological activities, and potential therapeutic applications.

One of the key areas of research has been the role of this compound in facilitating nucleophilic substitution reactions due to its triflate group, which is known for its excellent leaving group properties. Researchers have explored its utility in the synthesis of complex organic molecules, particularly in the construction of carbon-carbon and carbon-heteroatom bonds. Recent publications highlight its effectiveness in palladium-catalyzed cross-coupling reactions, which are pivotal in the development of novel pharmaceuticals.

In addition to its synthetic applications, studies have investigated the biological activity of Methanesulfonic acid, 1,1,1-trifluoro-, 3,4-dihydro-7-methoxy-1-naphthalenyl ester. Preliminary in vitro assays suggest that this compound may exhibit inhibitory effects on certain enzymes involved in inflammatory pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of this compound demonstrated moderate activity against cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. These findings open new avenues for the development of anti-inflammatory agents.

Another notable aspect of recent research is the exploration of the compound's stability and reactivity under various conditions. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to characterize its degradation products and reaction intermediates. Such studies are critical for optimizing its use in industrial and laboratory settings, ensuring reproducibility and safety.

Despite these advancements, challenges remain in fully understanding the pharmacokinetics and toxicological profile of Methanesulfonic acid, 1,1,1-trifluoro-, 3,4-dihydro-7-methoxy-1-naphthalenyl ester. Future research directions may include in vivo studies to assess its bioavailability and potential side effects, as well as the development of more efficient synthetic routes to produce this compound on a larger scale. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to unlock its full potential in drug discovery and other applications.

In conclusion, Methanesulfonic acid, 1,1,1-trifluoro-, 3,4-dihydro-7-methoxy-1-naphthalenyl ester (CAS: 724707-85-1) represents a versatile and promising compound in the realm of chemical biology and pharmaceutical research. Its unique chemical properties and emerging biological activities make it a valuable subject for ongoing and future studies. As research progresses, this compound may play a pivotal role in the development of new therapeutic agents and synthetic methodologies.